Cas no 1538694-77-7 (1-bromo-3-(oxolan-2-yl)propan-2-one)

• Product Name: 1-bromo-3-(oxolan-2-yl)propan-2-one
• CAS No: 1538694-77-7
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• MDL: MFCD23845057
• CID: 4604723
• PubChem ID: 80149039
• Update Time: 2025-11-02

1-bromo-3-(oxolan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(oxolan-2-yl)propan-2-one

• MDL： MFCD23845057
• Inchi： 1S/C7H11BrO2/c8-5-6(9)4-7-2-1-3-10-7/h7H,1-5H2
• InChI Key： KNVPYQQFSYYYAW-UHFFFAOYSA-N
• SMILES： C(Br)C(=O)CC1CCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-bromo-3-(oxolan-2-yl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(oxolan-2-yl)propan-2-one (CAS No. 1538694-77-7): Properties, Applications, and Market Insights

1-Bromo-3-(oxolan-2-yl)propan-2-one (CAS No. 1538694-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This brominated ketone derivative, featuring a tetrahydrofuran (oxolane) ring, serves as a versatile building block in synthetic chemistry. Its unique molecular structure combines reactivity at the bromo and carbonyl functional groups with the stability imparted by the cyclic ether moiety, making it valuable for constructing complex molecular architectures.

The compound's chemical formula is C7H11BrO2, with a molecular weight of 207.07 g/mol. Researchers frequently explore its role in cross-coupling reactions, where the bromine atom serves as an excellent leaving group for palladium-catalyzed transformations. Recent publications highlight its utility in synthesizing heterocyclic compounds, particularly those with potential biological activity. The oxolane (tetrahydrofuran) ring contributes to the molecule's solubility profile, enhancing its applicability in various organic solvents.

In pharmaceutical applications, 1-Bromo-3-(oxolan-2-yl)propan-2-one has emerged as a key intermediate for developing small molecule therapeutics. Its structural features appear in synthetic routes for potential central nervous system (CNS) drugs, where the oxygen-containing heterocycle may improve blood-brain barrier penetration. The compound's reactivity allows for efficient derivatization, enabling medicinal chemists to rapidly generate diverse compound libraries for structure-activity relationship (SAR) studies.

The synthesis of 1-Bromo-3-(oxolan-2-yl)propan-2-one typically involves bromination of the corresponding hydroxy or keto precursors. Recent advances in green chemistry have prompted investigations into more sustainable preparation methods, including catalytic bromination processes that minimize waste generation. These developments align with growing industry demands for environmentally friendly synthetic protocols, a trending topic in chemical research and development.

Analytical characterization of CAS 1538694-77-7 employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy (both 1H and 13C), infrared (IR) spectroscopy, and mass spectrometry. The compound typically appears as a colorless to pale yellow liquid at room temperature, with purity being crucial for its applications in sensitive chemical transformations. Quality control measures often include high-performance liquid chromatography (HPLC) analysis to ensure batch-to-batch consistency.

From a commercial perspective, 1-Bromo-3-(oxolan-2-yl)propan-2-one has seen growing demand from contract research organizations (CROs) and pharmaceutical companies engaged in drug discovery programs. Market analysts note increased interest in such specialty chemicals as the pharmaceutical industry expands its focus on novel therapeutic modalities. The compound's price and availability fluctuate based on raw material costs and manufacturing scale, with current suppliers offering it in research quantities ranging from milligrams to kilogram scales.

Storage and handling of 1538694-77-7 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during use. The compound should be stored in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability, with particular attention to protecting it from moisture due to potential reactivity of the bromo ketone functionality.

Future research directions for 1-Bromo-3-(oxolan-2-yl)propan-2-one may explore its potential in click chemistry applications or as a precursor for bioconjugation reagents. The growing field of proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies might also benefit from this compound's unique structural features. As synthetic methodologies continue to advance, particularly in catalysis and flow chemistry, new applications for this versatile building block will likely emerge.

For researchers sourcing CAS 1538694-77-7, it's essential to verify supplier credentials and request comprehensive analytical data. Reputable manufacturers typically provide certificates of analysis (CoA) including purity assessments, spectroscopic data, and safety information. The compound's shelf life and storage recommendations may vary between suppliers, so users should confirm these details based on their specific application requirements.

In conclusion, 1-Bromo-3-(oxolan-2-yl)propan-2-one represents an important synthetic intermediate with diverse applications in medicinal chemistry and materials science. Its combination of reactive sites and structural features makes it particularly valuable for constructing complex molecular architectures. As chemical research continues to evolve toward more sophisticated and targeted applications, compounds like 1538694-77-7 will remain crucial tools in the synthetic chemist's repertoire.